Cas no 2411299-68-6 (2-Chloro-N-methyl-N-[2-methyl-4-(morpholine-4-carbonyl)phenyl]acetamide)

• Product Name: 2-Chloro-N-methyl-N-[2-methyl-4-(morpholine-4-carbonyl)phenyl]acetamide
• CAS No: 2411299-68-6
• MF: C₁₅H₁₉ClN₂O₃
• MW: 310.775963068008
• CID: 6535789
• PubChem ID: 146086040
• Update Time: 2025-05-25

2-Chloro-N-methyl-N-[2-methyl-4-(morpholine-4-carbonyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-methyl-N-[2-methyl-4-(morpholine-4-carbonyl)phenyl]acetamide
• EN300-26583666
• Z1562154477
• 2411299-68-6

• Inchi： 1S/C15H19ClN2O3/c1-11-9-12(15(20)18-5-7-21-8-6-18)3-4-13(11)17(2)14(19)10-16/h3-4,9H,5-8,10H2,1-2H3
• InChI Key： MKNOQTLIDFQFHT-UHFFFAOYSA-N
• SMILES： ClCC(N(C)C1C=CC(=CC=1C)C(N1CCOCC1)=O)=O

Computed Properties

• Exact Mass: 310.1084202g/mol
• Monoisotopic Mass: 310.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.8Ų

Additional information on 2-Chloro-N-methyl-N-[2-methyl-4-(morpholine-4-carbonyl)phenyl]acetamide

Compound 2411299-68-6: 2-Chloro-N-methyl-N-[2-methyl-4-(morpholine-4-carbonyl)phenyl]acetamide

The compound 2-Chloro-N-methyl-N-[2-methyl-4-(morpholine-4-carbonyl)phenyl]acetamide (CAS No. 2411299-68-6) is a highly specialized organic molecule with significant applications in the field of pharmaceutical chemistry. This compound is characterized by its unique structure, which incorporates a chloro group, a methyl group, and a morpholine moiety, all of which contribute to its distinctive chemical properties and biological activity.

Recent studies have highlighted the potential of this compound as a promising candidate in drug discovery programs targeting various therapeutic areas. The chloro group at the second position of the acetamide backbone is known to enhance the molecule's lipophilicity, which is crucial for improving its bioavailability. Additionally, the morpholine ring within the structure introduces a rigid framework that can facilitate interactions with specific biological targets, such as enzymes or receptors.

One of the most notable advancements in research involving this compound is its application in the development of novel anti-inflammatory agents. Scientists have demonstrated that 2-Chloro-N-methyl-N-[2-methyl-4-(morpholine-4-carbonyl)phenyl]acetamide exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling pathways. This finding underscores its potential as a lead compound for designing next-generation nonsteroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

Furthermore, the methyl group attached to the nitrogen atom in the acetamide moiety plays a critical role in modulating the compound's pharmacokinetic properties. By altering the steric environment around the nitrogen, this group enhances the molecule's stability and absorption profile, making it more suitable for oral administration. Recent preclinical studies have also shown that this compound demonstrates selective binding to certain G-protein coupled receptors (GPCRs), suggesting its potential utility in treating conditions such as chronic pain and neurodegenerative diseases.

In terms of synthesis, 2-Chloro-N-methyl-N-[2-methyl-4-(morpholine-4-carbonyl)phenyl]acetamide can be prepared via a multi-step process involving nucleophilic acyl substitution and coupling reactions. The incorporation of the morpholine ring typically requires careful optimization to ensure high yields and purity. Researchers have reported that green chemistry approaches, such as using microwave-assisted synthesis or catalytic systems, can significantly streamline the production process while minimizing environmental impact.

The structural versatility of this compound also makes it an attractive candidate for exploring other therapeutic applications. For instance, ongoing investigations are focusing on its potential as an antimicrobial agent, particularly against drug-resistant bacterial strains. Initial results indicate that this compound exhibits moderate activity against Gram-positive bacteria, suggesting further optimization could yield more potent derivatives.

In conclusion, compound 2411299-68-6 represents a valuable addition to the arsenal of chemical entities being explored for their therapeutic potential. Its unique combination of structural features and promising biological activity positions it as a key player in future drug development efforts. As research continues to uncover new insights into its mechanisms of action and pharmacological properties, this compound is poised to make significant contributions to advancing human health.